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Compound of Interest

Compound Name: 2-Ethoxy-5-nitrobenzaldehyde

CAS No.: 741738-54-5

Cat. No.: B3021137

Get Quote

Technical Monograph: 2-Ethoxy-5-
nitrobenzaldehyde[1]
Executive Summary
2-Ethoxy-5-nitrobenzaldehyde (PubChem CID 4766542; CAS 741738-54-5) is a specialized

aromatic intermediate used primarily in the synthesis of pharmaceutical agents, agrochemicals,

and functional materials.[1][2][3][4][5][6] Characterized by an electron-withdrawing nitro group

at the meta position relative to the aldehyde and an electron-donating ethoxy group at the ortho

position, this compound exhibits a unique "push-pull" electronic structure.[1] This configuration

makes it highly reactive toward nucleophilic additions (at the carbonyl) and reduction reactions

(at the nitro group), serving as a critical scaffold for Schiff base ligands, dissymmetrical

catechol ethers, and biologically active heterocycles.

Chemical Profile & Physicochemical Data[1][2][5][8]
[9][10][11]
The following data aggregates experimentally verified properties and computed descriptors.
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Property Data Source / Method

IUPAC Name 2-Ethoxy-5-nitrobenzaldehyde PubChem

CAS Number 741738-54-5 Verified Registry

Molecular Formula Mass Spectrometry

Molecular Weight 195.17 g/mol Calculated

Appearance Yellow crystalline solid Experimental

Melting Point 48 – 50 °C Synth.[1] Commun. [1]

Solubility

Soluble in DMF, DMSO,

Acetone, DCM; Insoluble in

Water

Experimental
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Synthesis & Manufacturing
The most robust and regioselective synthesis of 2-ethoxy-5-nitrobenzaldehyde involves the

O-alkylation of the commercially available precursor 2-hydroxy-5-nitrobenzaldehyde (5-

nitrosalicylaldehyde).[1] Direct nitration of 2-ethoxybenzaldehyde is less favored due to the

formation of inseparable regioisomers (ortho/para mixtures).[1]

Optimized Laboratory Protocol (O-Alkylation)
Reaction Type: Nucleophilic Substitution (

) Precursor: 2-Hydroxy-5-nitrobenzaldehyde (CAS 97-51-8) Reagents: Ethyl Iodide (EtI) or
Ethyl

-toluenesulfonate; Cesium Carbonate (

) or Potassium Carbonate (
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).[1] Solvent: N,N-Dimethylformamide (DMF).[1]

Step-by-Step Methodology:
Preparation: Charge a dry round-bottom flask with 2-hydroxy-5-nitrobenzaldehyde (1.0 eq)

and anhydrous DMF (5 mL per gram of substrate).

Deprotonation: Add

(1.1 eq) or

(1.5 eq) to the solution. Stir at room temperature for 15 minutes to generate the phenoxide
anion. The solution typically turns a deep yellow/orange color.

Alkylation: Add Ethyl Iodide (1.2 eq) dropwise.

Note: Ethyl

-toluenesulfonate can be used as a non-lachrymatory alternative.[1]

Reaction: Heat the mixture to 60–70 °C under an inert atmosphere (

) for 3–4 hours. Monitor by TLC (eluent: 30% EtOAc/Hexanes) until the starting phenol is
consumed.

Workup: Cool the mixture to 0 °C and quench with ice-cold water. The product may

precipitate as a yellow solid.

If solid forms: Filter, wash with water, and dry.[7]

If oil forms:[1] Extract with Ethyl Acetate (

), wash organics with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via silica gel flash chromatography

(Gradient: 0

20% EtOAc in Hexanes).
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Yield: Typical isolated yields range from 85% to 95%.

Synthetic Pathway Diagram
The following Graphviz diagram illustrates the synthesis and key downstream transformations.
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Caption: Figure 1. Synthesis of 2-Ethoxy-5-nitrobenzaldehyde via O-alkylation and

subsequent divergent pathways.

Reactivity & Synthetic Utility[1]
Schiff Base Formation (Imine Condensation)
The aldehyde moiety at C-1 is highly electrophilic due to the electron-withdrawing nature of the

nitro group at C-5.[1]

Reaction: Condensation with primary amines (e.g., aniline derivatives, amino acids) yields

Schiff bases.

Utility: These derivatives are extensively researched for antibacterial and antifungal activity.

The 2-ethoxy group improves lipophilicity compared to the hydroxy analog, potentially

enhancing cell membrane permeability [2].[1]

Nitro Group Reduction
The C-5 nitro group can be selectively reduced to an amine without affecting the aldehyde

(using mild reagents) or reduced concomitantly.
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Reagents:

or

(chemoselective for nitro group).

Product:2-Ethoxy-5-aminobenzaldehyde.[1]

Application: This amine is a precursor for quinolines and indoles via cyclization reactions,

serving as a scaffold for kinase inhibitors.

Dissymmetrical Ether Synthesis
As highlighted in Synthetic Communications, this compound is an intermediate for synthesizing

dissymmetrical ethers of 4-nitrocatechol. By oxidizing the aldehyde to a phenol (via Baeyer-

Villiger oxidation and hydrolysis), researchers can access 4-nitrocatechol derivatives with

different alkyl chains at positions 1 and 2, which are valuable for creating specific coccidiostats

(anti-parasitic poultry drugs) [1].[1]

Pharmaceutical & Research Applications[1][10][12]
Domain Application Description

Drug Discovery

Used as a pharmacophore in the design of

antimicrobial agents.[1] The nitro-benzaldehyde

core is known to inhibit bacterial growth by

interfering with redox homeostasis.[1]

Coccidiostats

Key intermediate in the synthesis of

decoquinate analogs and other agents used to

treat coccidiosis in poultry [1].

Material Science

Precursor for non-linear optical (NLO) materials.

The "push-pull" electronic system (donor ethoxy

+ acceptor nitro) creates a strong dipole

moment suitable for NLO chromophores.[1]

Corrosion Inhibition

Hydrazone derivatives of nitrobenzaldehydes

have been validated as corrosion inhibitors for

mild steel in acidic environments [3].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.bldpharm.com/products/51336-43-7.html
https://www.bldpharm.com/products/51336-43-7.html
https://www.bldpharm.com/products/51336-43-7.html
https://www.bldpharm.com/products/51336-43-7.html
https://www.bldpharm.com/products/51336-43-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety & Handling (SDS Summary)
Hazard Classification: GHS07 (Warning)

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Handle the powder in a fume hood to avoid dust inhalation.

Storage: Store in a cool, dry place (

recommended). Keep container tightly closed. Light sensitive (store in amber vials).

Incompatibility: Avoid strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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